N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C17H21N3OS/c21-16(17(7-1-2-8-17)15-4-3-11-22-15)19-13-6-10-20-14(12-13)5-9-18-20/h3-5,9,11,13H,1-2,6-8,10,12H2,(H,19,21)
• InChI Key: SNHJEFNEGQYOSU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NC3CCN4C(=CC=N4)C3
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4 g/mol

Description

The compound contains a pyrazolo[1,5-a]pyridine moiety, which is a bicyclic system consisting of a pyrazole ring fused with a pyridine ring. This moiety is often found in bioactive compounds and has been associated with various modes of action against different targets.

Scientific Research Applications

Novel Synthesis and Antitumor Evaluation

Compounds derived from similar structures have been synthesized for antitumor evaluation. The study involved creating various heterocyclic derivatives, including thiophene, thiazole, pyrazole, and pyridine, from a key precursor. These compounds showed high inhibitory effects against several human cancer cell lines, such as breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, highlighting their potential as antitumor agents (H. Shams et al., 2010).

Discovery of CDK2 Inhibitors

Another study focused on designing and synthesizing new derivatives as CDK2 enzyme inhibitors, demonstrating significant anti-proliferative activity against various human cancer cell lines. The compounds, including pyrazolopyridine, furopyridine, and pyridine derivatives, were synthesized starting from specific precursors and showed potent inhibition of the CDK2/cyclin A2 enzyme. This research suggests that these compounds could serve as leads for developing new anticancer drugs (A. Abdel-Rahman et al., 2021).

Synthesis of Novel Heterocyclic Compounds for Antimicrobial Applications

Additionally, research into synthesizing novel heterocyclic compounds for potential antimicrobial applications has been conducted. These studies aim to create bioactive compounds with significant antimicrobial activity against a range of tested organisms, highlighting the versatility of such chemical structures in developing new therapeutic agents (H. Shams et al., 2011).

Anticancer Activity of Tetrahydropyridine Derivatives

Research into the synthesis, characterization, and evaluation of anticancer activities of 4,5,6,7-tetrahydrothieno-pyridine derivatives and related compounds has also been explored. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects, showcasing their potential in pharmacological applications (N. Rao et al., 2018).

Kinase Inhibitors and Antiproliferative Agents

Finally, the synthesis of novel 1,2,4-triazines as efficient anticancer drugs with kinase inhibitory properties has been investigated. These compounds showed potent bioactivities, suggesting their utility as new leads for anticancer drug development (N. Y. Megally Abdo et al., 2020).